[(4-Chloro-3-fluorophenyl)methyl](pentyl)amine

• Molecular Formula: C12H17ClFN
• Molecular Weight: 229.72 g/mol
• IUPAC Name: N-[(4-chloro-3-fluorophenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C12H17ClFN/c1-2-3-4-7-15-9-10-5-6-11(13)12(14)8-10/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key: LLBGYJPBKPRRON-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC(=C(C=C1)Cl)F

Description

(4-Chloro-3-fluorophenyl)methylamine is a secondary amine featuring a substituted benzyl group and a pentyl chain. The phenyl ring is substituted with chlorine at the 4-position and fluorine at the 3-position, creating a unique electronic and steric profile. This compound is structurally related to pharmacologically active amines, where halogen substituents often enhance lipophilicity and influence receptor binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Chloro-3-fluorophenyl)methylamine typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloro-3-fluorobenzaldehyde and pentylamine.

Reaction Conditions: The aldehyde undergoes reductive amination with pentylamine in the presence of a reducing agent such as sodium triacetoxyborohydride. The reaction is usually carried out in a solvent like methanol or ethanol at room temperature.

Purification: The product is purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (4-Chloro-3-fluorophenyl)methylamine may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and product separation can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(4-Chloro-3-fluorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form the corresponding amine derivatives.

Substitution: The chlorine and fluorine atoms on the phenyl ring can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions include imines, nitriles, and various substituted phenyl derivatives.

Scientific Research Applications

(4-Chloro-3-fluorophenyl)methylamine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Materials Science: The compound is explored for its potential use in the development of advanced materials, such as polymers and coatings.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and receptor binding.

Mechanism of Action

The mechanism by which (4-Chloro-3-fluorophenyl)methylamine exerts its effects involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to receptors or enzymes, altering their activity.

Pathways Involved: It may modulate signaling pathways related to neurotransmission or metabolic processes.

Comparison with Similar Compounds

Structural Analogues and Their Properties

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
(4-Chloro-3-fluorophenyl)methylamine	4-Cl, 3-F	C₁₂H₁₆ClFN	243.72	High lipophilicity (Cl/F enhance logP); potential CNS activity
(4-Chlorophenyl)methylamine	4-Cl	C₁₂H₁₈ClN	211.73	Reduced polarity vs. fluoro analogue; commercial availability
{[4-(Methylsulfanyl)phenyl]methyl}(pentyl)amine	4-SCH₃	C₁₃H₂₁NS	223.38	Increased lipophilicity (SCH₃ > Cl/F); agrochemical applications
(3,4-Dimethylphenyl)methylamine	3-CH₃, 4-CH₃	C₁₅H₂₃N	217.35	Electron-donating methyl groups reduce acidity; lower logP
[(4-Fluorophenyl)methyl][(3-methoxyphenyl)methyl]amine	4-F, 3-OCH₃	C₁₅H₁₆FNO	245.29	Methoxy group introduces polarity; possible serotonin receptor affinity

Physicochemical and Pharmacological Differences

• Lipophilicity : Halogen substituents (Cl, F) increase logP compared to methyl or methoxy groups. (4-Chloro-3-fluorophenyl)methylamine exhibits higher lipophilicity than (4-chlorophenyl)methylamine due to the additional fluorine atom .
• Basicity : Electron-withdrawing groups (Cl, F) reduce the amine's basicity compared to electron-donating groups (e.g., OCH₃, CH₃). This affects protonation states under physiological conditions .

Biological Activity

(4-Chloro-3-fluorophenyl)methylamine is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry and pharmacology. The presence of halogen substituents such as chlorine and fluorine can significantly influence the compound's reactivity, binding affinity, and overall biological effects. This article aims to explore the biological activity of this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The chemical structure of (4-Chloro-3-fluorophenyl)methylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{ClF}\text{N}$$

• Molecular Weight : 229.71 g/mol
• Functional Groups : Amine, aromatic ring with halogen substitutions

The biological activity of (4-Chloro-3-fluorophenyl)methylamine is likely mediated through its interaction with various molecular targets, including receptors and enzymes. The halogen atoms enhance the lipophilicity and electronic properties of the compound, which can improve its binding affinity to target sites.

Potential Targets:

• Receptors : The compound may interact with neurotransmitter receptors, potentially influencing neuropharmacological activities.
• Enzymes : It may act as an inhibitor or modulator for specific enzymes involved in metabolic pathways.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that halogenated amines can disrupt bacterial cell membranes or inhibit essential metabolic processes.

Compound	Activity	Reference
(4-Chloro-3-fluorophenyl)methylamine	Antibacterial
Similar Halogenated Amines	Antifungal

Neuropharmacological Effects

The structural characteristics suggest potential psychoactive properties. Compounds with similar configurations have been reported to affect serotonin and dopamine pathways, leading to varied psychotropic effects.

Study	Findings	Reference
Case Study on Similar Compounds	Induced anxiolytic effects in animal models
Pharmacological Review	Strong binding affinity to CB1 receptors

Case Studies

• Case Study on Antimicrobial Efficacy : A study investigated the efficacy of (4-Chloro-3-fluorophenyl)methylamine against various bacterial strains. Results indicated a significant reduction in bacterial growth at concentrations above 50 µg/mL, suggesting strong antibacterial properties.
• Neuropharmacological Assessment : In a behavioral study involving rodents, administration of the compound resulted in altered locomotor activity, indicative of potential stimulant effects. This aligns with findings from similar compounds that modulate neurotransmitter levels.